molecular formula C17H18Cl2N2O2 B8567086 Methyl 3-(4-aminophenyl)-2-[(2,6-dichlorobenzyl)amino]propanoate

Methyl 3-(4-aminophenyl)-2-[(2,6-dichlorobenzyl)amino]propanoate

Cat. No.: B8567086
M. Wt: 353.2 g/mol
InChI Key: FQWCEXNLYIPQLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(4-aminophenyl)-2-[(2,6-dichlorobenzyl)amino]propanoate is a useful research compound. Its molecular formula is C17H18Cl2N2O2 and its molecular weight is 353.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18Cl2N2O2

Molecular Weight

353.2 g/mol

IUPAC Name

methyl 3-(4-aminophenyl)-2-[(2,6-dichlorophenyl)methylamino]propanoate

InChI

InChI=1S/C17H18Cl2N2O2/c1-23-17(22)16(9-11-5-7-12(20)8-6-11)21-10-13-14(18)3-2-4-15(13)19/h2-8,16,21H,9-10,20H2,1H3

InChI Key

FQWCEXNLYIPQLG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CC1=CC=C(C=C1)N)NCC2=C(C=CC=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To methyl 2-[(2,6-dichlorobenzyl)amino]-3-(4-nitrophenyl)propanoate 7a (8.2 g) solubilized in CH3COOH in an ultrasonic bath is added PtO2 hydrate (typical Pt content 79-84%) (0.02 g). A H2 pressure of 15 psi is then applied at RT and consumed after 5 min. An other H2 pressure of 10 psis is then applied at RT and consumed after 5-10 min. A H2 pressure of 10 psis is again applied at RT and a stabilization is observed after 5 min. The catalyst is filtered over celite under nitrogen and washed with CH3COOH. The solvent is evaporated. AcOEt (200 ml) is added to the residue and this organic phase is washed three times with saturated NaHCO3 (200 ml), dried over MgSO4 and evaporated. The residue is purified by silica gel chromatography using CH2Cl2/CH3OH/NH4OH cc (99.75/0.25/0.025) as eluent.
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
PtO2 hydrate
Quantity
0.02 g
Type
reactant
Reaction Step Two

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